Cas no 2171302-27-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid
• CAS No: 2171302-27-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6141283
• PubChem ID: 165507784
• Update Time: 2025-06-14

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)propanoic acid
• EN300-1287844
• 2171302-27-3

• Inchi： 1S/C16H21NO4/c1-16(2)9-12(16)13(8-14(18)19)17-15(20)21-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3,(H,17,20)(H,18,19)/t12?,13-/m1/s1
• InChI Key： YJFADBFUFNIPHT-ZGTCLIOFSA-N
• SMILES： OC(C[C@H](C1CC1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid (CAS No. 2171302-27-3)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid (CAS No. 2171302-27-3) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 2,2-dimethylcyclopropyl group and the benzyloxycarbonyl (Cbz) protecting moiety, make it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis and drug discovery, particularly in the development of protease inhibitors and other bioactive agents.

One of the most searched questions in the field of organic chemistry is how to efficiently synthesize and purify chiral intermediates like (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid. This compound’s stereocenter at the 3-position is critical for its biological activity, and its Cbz-protected amine group offers versatility in further derivatization. Recent advancements in asymmetric synthesis and green chemistry have sparked discussions on optimizing its production while minimizing environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In the context of drug design, the 2,2-dimethylcyclopropyl moiety in this compound is noteworthy for its ability to enhance metabolic stability and bioavailability. This structural motif is frequently explored in medicinal chemistry, particularly in the development of antiviral and anti-inflammatory agents. The benzyloxycarbonyl group, on the other hand, is a classic protecting group for amines, ensuring selective reactivity during multi-step syntheses. These attributes make CAS No. 2171302-27-3 a subject of interest for researchers investigating small-molecule therapeutics and peptide mimetics.

Another trending topic in the scientific community is the application of computational chemistry and AI-driven drug discovery to predict the properties and reactivity of compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid. Machine learning models are being employed to optimize synthetic routes and predict potential side reactions, reducing the time and cost associated with experimental trials. This aligns with the broader industry shift toward data-driven research and high-throughput screening methodologies.

From a commercial perspective, the demand for high-purity chiral building blocks such as this compound is rising, driven by the pharmaceutical industry’s focus on enantioselective synthesis. Suppliers and manufacturers are increasingly asked about scalability, storage conditions, and regulatory compliance for intermediates like CAS No. 2171302-27-3. These factors are critical for ensuring consistent quality in large-scale production, a key concern for contract research organizations (CROs) and drug developers.

In summary, (3R)-3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)propanoic acid represents a versatile and scientifically relevant compound with broad applications in modern chemistry and drug development. Its structural complexity and functional groups make it a focal point for research into asymmetric catalysis, peptide chemistry, and therapeutic agent design. As the scientific community continues to explore innovative synthetic strategies and computational tools, this compound is poised to play a pivotal role in advancing both academic and industrial research.